2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide
Overview
Description
2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide, also known as BPN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPN is a member of the amide class of organic compounds and is widely used in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a decrease in inflammation and cell proliferation, which are important factors in the development of diseases such as cancer.
Biochemical and Physiological Effects:
2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide has been shown to have a number of biochemical and physiological effects in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. 2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide has also been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide in lab experiments is its ability to selectively inhibit the activity of COX-2 without affecting the activity of COX-1. This makes it a useful tool for studying the role of COX-2 in various diseases. However, one limitation of using 2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on 2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide. One area of interest is its potential use as a drug delivery system, particularly for targeting the brain. Another area of research is the development of new compounds based on the structure of 2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide that may exhibit even greater anti-inflammatory and anti-cancer properties. Finally, further studies are needed to fully understand the mechanism of action of 2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide and its potential applications in various fields.
Scientific Research Applications
2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide has been shown to exhibit anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.
properties
IUPAC Name |
2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrN2O5/c1-10(24-13-6-3-11(17)4-7-13)16(20)18-14-8-5-12(19(21)22)9-15(14)23-2/h3-10H,1-2H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEVOGMDFHJSQOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])OC)OC2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrN2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-bromophenoxy)-N-(2-methoxy-4-nitrophenyl)propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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